N-[4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylphenyl]acetamide

• IUPAC Name: N-[4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylphenyl]acetamide
• InChI: InChI=1S/C13H16N2O2S/c1-9(16)14-10-3-5-11(6-4-10)18-12-7-8-15(2)13(12)17/h3-6,12H,7-8H2,1-2H3,(H,14,16)
• InChI Key: ROEIRDQJLGVCTI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)SC2CCN(C2=O)C
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

N-[4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylphenyl]acetamide, also known as MPSPA, is a chemical compound that has been extensively researched in the field of medicinal chemistry. It is a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which plays a crucial role in glucose metabolism.

Mechanism of Action

N-[4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylphenyl]acetamide inhibits DPP-4, an enzyme that cleaves incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic peptide (GIP). By inhibiting DPP-4, this compound increases the levels of these hormones, leading to increased insulin secretion and decreased glucagon secretion. This results in improved glucose uptake by cells and decreased glucose production by the liver.
Biochemical and Physiological Effects:
This compound has been shown to improve glycemic control in animal models of type 2 diabetes mellitus. It has also been shown to reduce body weight and improve insulin sensitivity in obese mice. In addition, this compound has been shown to reduce liver fat accumulation and improve liver function in animal models of non-alcoholic fatty liver disease.

Advantages and Limitations for Lab Experiments

N-[4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylphenyl]acetamide is a potent and selective inhibitor of DPP-4, making it a useful tool for studying the role of DPP-4 in glucose metabolism. However, like all chemical compounds, this compound has limitations in terms of its stability, solubility, and toxicity. These factors must be taken into account when designing experiments using this compound.

Future Directions

Future research on N-[4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylphenyl]acetamide could focus on its potential use in combination with other drugs for the treatment of type 2 diabetes mellitus and other metabolic disorders. In addition, further studies could investigate the long-term safety and efficacy of this compound in animal models and humans. Finally, research could explore the potential of this compound as a tool for studying the role of DPP-4 in other physiological processes beyond glucose metabolism.

Synthesis Methods

The synthesis of N-[4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylphenyl]acetamide involves the reaction of 4-(mercaptophenyl)acetic acid with 1-methyl-2-oxopyrrolidine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with thionyl chloride to form the final product, this compound.

Scientific Research Applications

N-[4-(1-methyl-2-oxopyrrolidin-3-yl)sulfanylphenyl]acetamide has been extensively studied for its potential use in the treatment of type 2 diabetes mellitus. DPP-4 inhibitors like this compound are known to increase insulin secretion and decrease glucagon secretion, leading to improved glycemic control. This compound has also been investigated for its potential use in the treatment of other metabolic disorders such as obesity and non-alcoholic fatty liver disease.